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Introduction

17B-hydroxysteroid dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme
predominantly expressed in the liver.[1] Genetic studies have shown that loss-of-function
variants in the HSD17B13 gene are associated with a reduced risk of developing chronic liver
diseases, including non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis
(NASH).[1][2] This protective effect has positioned HSD17B13 as a promising therapeutic
target for the treatment of these conditions. The enzymatic activity of HSD17B13 contributes to
liver pathology, making the discovery of potent and selective small molecule inhibitors a key
focus for drug development.[3][4]

These application notes provide an overview and detailed protocols for high-throughput
screening (HTS) of HSD17B13 inhibitors, such as Hsd17B13-IN-10. Both biochemical and cell-
based assay formats are described, offering robust platforms for identifying and characterizing
novel inhibitors.

Signaling Pathways Involving HSD17B13

HSD17B13 is involved in key pathways related to lipid metabolism and inflammation in the liver.
Understanding these pathways is crucial for contextualizing the mechanism of action of its
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inhibitors.

One major pathway involves the regulation of lipid synthesis (lipogenesis). The expression of
HSD17B13 is induced by the liver X receptor-a (LXR-a) via the sterol regulatory element-
binding protein-1c (SREBP-1c).[2] HSD17B13 then promotes the maturation of SREBP-1c,
establishing a positive feedback loop that enhances de novo lipogenesis and contributes to the
accumulation of lipid droplets in hepatocytes.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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